Cas no 91201-69-3 (1,2-Benzenediol,3-methoxy-, 1,2-dibenzoate)

• Product Name: 1,2-Benzenediol,3-methoxy-, 1,2-dibenzoate
• CAS No: 91201-69-3
• MF: C₂₁H₁₆O₅
• MW: 348.348746299744
• CID: 814511
• PubChem ID: 230221
• Update Time: 2025-04-19

1,2-Benzenediol,3-methoxy-, 1,2-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,3-methoxy-, 1,2-dibenzoate
• (2-benzoyloxy-3-methoxyphenyl) benzoate
• 1,2-bis-benzoyloxy-3-methoxy-benzene
• 1,2-Bis-benzoyloxy-3-methoxy-benzol
• 3-methoxybenzene-1,2-diyl dibenzoate
• HMS3093L17
• 91201-69-3
• MLS002639018
• NSC24821
• NSC-24821
• SMR001548474
• CHEMBL1899607
• AKOS024331783
• DTXSID40282181
• 2-(BENZOYLOXY)-6-METHOXYPHENYL BENZOATE

• Inchi： 1S/C21H16O5/c1-24-17-13-8-14-18(25-20(22)15-9-4-2-5-10-15)19(17)26-21(23)16-11-6-3-7-12-16/h2-14H,1H3
• InChI Key： OOOSPUHBGRSAHM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1=C(C=CC=C1OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 348.10000
• Monoisotopic Mass: 348.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 548°C at 760 mmHg
• Flash Point: 241.6°C
• Refractive Index: 1.602
• PSA: 61.83000
• LogP: 4.13360